Cas no 2949-22-6 (ethyl 2-isocyanatoacetate)

ethyl 2-isocyanatoacetate structure
ethyl 2-isocyanatoacetate structure
Product Name:ethyl 2-isocyanatoacetate
CAS No:2949-22-6
MF:C5H7NO3
MW:129.113981485367
MDL:MFCD00002040
CID:84540
PubChem ID:87571739
Update Time:2025-04-18

ethyl 2-isocyanatoacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl isocyanatoacetate
    • Ethyl 2-isocyanatoacetate
    • 2-Isocyanatoacetic acid ethyl ester
    • Acetic acid,isocyanato-,ethyl ester
    • Carbethoxymethyl isocyanate
    • Ethoxycarbonylmethyl isocyanate
    • ethyl 3-isocyanato ethylacetate
    • Ethyl glycolate isocyanate
    • ethyl isocyanato-acetate
    • isocyanate acetic acid ethyl ester
    • Isocyanatoacetic Acid Ethyl Ester
    • Isocyanatoethyl acetate
    • Aceticacid, isocyanato-, ethyl ester (6CI,7CI,8CI,9CI)
    • NSC 56429
    • NSC 6276
    • Glycine ethyl ester isocyanate
    • Isocyanatoacetic acidethyl ester
    • Acetic acid, isocyanato-, ethyl ester
    • ethylisocyanatoacetate
    • Ethyl 2-isocyanotoacetate
    • Acetic acid, 2-isocyanato-, ethyl ester
    • Acetic acid,2-isocyanato-, ethyl ester
    • ethyl N-(oxomethylidene)glycinate
    • isocyanato-acetic acid ethyl ester
    • ethoxycarbonyl
    • DTXSID3062738
    • NSC-56429
    • isocyanato-acetic acid-ethy ester
    • DUVOZUPPHBRJJO-UHFFFAOYSA-N
    • glycine, N-carbonyl-, ethyl ester
    • NS00028717
    • InChI=1/C5H7NO3/c1-2-9-5(8)3-6-4-7/h2-3H2,1H
    • J-017547
    • BB 0259393
    • SY050586
    • AS-64026
    • FT-0627391
    • ACETIC ACID,ISOCYANATO,ETHYL ESTER
    • EN300-20639
    • I0386
    • NSC6276
    • 2949-22-6
    • Ethyl isocyanatoacetate, 95%
    • NSC-6276
    • SCHEMBL48624
    • AMY3222
    • AB00195
    • MFCD00002040
    • Acetic acid,2-isocyanato-,ethyl ester
    • J-521261
    • NSC56429
    • AKOS000120133
    • EINECS 220-967-4
    • AC9274
    • ethyl N-(oxomethylene)glycinate
    • GEO-03266
    • AI3-52377
    • DTXCID8038011
    • ALBB-003054
    • Glycine ethyl ester isocyanate; Isocyanatoacetic acid ethyl ester;NSC 56429; NSC 6276;Carbethoxymethyl isocyanate;Ethoxycarbonylmethyl isocyanate
    • STK502574
    • BBL027369
    • ethyl 2-isocyanatoacetate
    • MDL： MFCD00002040
    • Inchi： 1S/C5H7NO3/c1-2-9-5(8)3-6-4-7/h2-3H2,1H3
    • InChI Key： DUVOZUPPHBRJJO-UHFFFAOYSA-N
    • SMILES： O(C(CN=C=O)=O)CC
    • BRN： 970503

Computed Properties

  • Exact Mass: 129.04300
  • Monoisotopic Mass: 129.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.7

Experimental Properties

  • Color/Form: Not available
  • Density: 1.151 g/mL at 25 °C(lit.)
  • Boiling Point: 80°C/20mmHg(lit.)
  • Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
  • Refractive Index: n20/D 1.422(lit.)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 55.73000
  • LogP: -0.11470
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

ethyl 2-isocyanatoacetate Security Information

ethyl 2-isocyanatoacetate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

ethyl 2-isocyanatoacetate Pricemore >>

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